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For Researchers, Scientists, and Drug Development Professionals

Introduction
Thionazin, an organophosphate insecticide and nematicide, has been a subject of interest in

environmental and toxicological studies. This technical guide provides an in-depth overview of

its core chemical structure and physical properties, presented in a format tailored for

researchers, scientists, and professionals in drug development. All quantitative data is

summarized for clarity, and where available, insights into experimental methodologies are

provided.

Chemical Structure
Thionazin is chemically designated as O,O-diethyl O-(pyrazin-2-yl) phosphorothioate.[1] Its

structure is characterized by a pyrazine ring attached to a phosphorothioate group.

Key Identifiers:

IUPAC Name: O,O-diethyl O-(pyrazin-2-yl) phosphorothioate[1]

CAS Number: 297-97-2

Molecular Formula: C₈H₁₃N₂O₃PS[2]

Molecular Weight: 248.24 g/mol [2]
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SMILES: CCOP(=S)(OCC)Oc1cnccn1[2]

InChI Key: IRVDMKJLOCGUBJ-UHFFFAOYSA-N[2]

Physical and Chemical Properties
The physical properties of Thionazin are critical for understanding its environmental fate,

transport, and biological interactions. The technical product is typically a light brown to tan

liquid, while the pure compound is an almost colorless liquid.[3]

Property Value Conditions

Melting Point -1.7 °C (29 °F)

Boiling Point 80 °C (176 °F) at 0.001 mmHg

Density 1.204 - 1.210 g/cm³ at 25 °C[2]

Vapor Pressure 0.003 mmHg at 30 °C (86 °F)[1][4]

Water Solubility 1140 mg/L at 25 °C[3]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of commercial

chemicals like Thionazin are often proprietary and not extensively published in public

literature. However, the provided data is consistent with standard methods used for chemical

characterization:

Melting and Boiling Points: Determined using standard laboratory techniques such as

differential scanning calorimetry (DSC) or by distillation under reduced pressure for the

boiling point to prevent decomposition.

Density: Measured using a pycnometer or a digital density meter at a specified temperature.

Vapor Pressure: Commonly determined by methods such as the gas saturation method or

static vapor pressure measurement.
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Water Solubility: Typically measured using the shake-flask method followed by quantification

of the dissolved substance via chromatography or spectroscopy.

Biological Interaction and Signaling
As an organophosphate, the primary mechanism of action for Thionazin is the inhibition of

acetylcholinesterase (AChE), an essential enzyme in the nervous system of insects and

mammals. This inhibition leads to an accumulation of the neurotransmitter acetylcholine,

causing overstimulation of nerve impulses and ultimately leading to paralysis and death of the

target organism.

The following diagram illustrates the simplified logical relationship of Thionazin's mode of

action.
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Caption: Logical flow of Thionazin's mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1682318#thionazin-chemical-structure-and-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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